6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H8ClFN4S
• Molecular Weight: 282.73 g/mol
• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H8ClFN4S/c1-6-14-15-11-17(6)16-10(18-11)5-7-8(12)3-2-4-9(7)13/h2-4H,5H2,1H3
• InChI Key: BSHZKKOSBHLAJP-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)CC3=C(C=CC=C3Cl)F

Description

6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In antimicrobial and antifungal activities, it inhibits the biosynthesis of cell wall components, such as glucan and chitin. In anticancer activities, it inhibits the activity of various kinases, such as EGFR, HER2, and VEGFR.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole depend on the specific application and concentration used. In antimicrobial and antifungal activities, it disrupts the cell wall synthesis, resulting in cell death. In anticancer activities, it inhibits the activity of various kinases, resulting in the inhibition of cell proliferation and induction of apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its broad-spectrum antimicrobial and antifungal activities, its potential as a lead compound for drug discovery, and its versatility as a building block for the synthesis of functional materials. The limitations include its toxicity at high concentrations, its limited solubility in water, and its potential for off-target effects.

Future Directions

For research on 6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include the development of novel derivatives with improved potency and selectivity, the investigation of its mechanism of action in more detail, and the exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chloro-6-fluorobenzaldehyde with 3-methyl-1,2,4-triazole-5-thiol in the presence of a suitable base. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

6-(2-Chloro-6-fluorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been shown to exhibit antimicrobial, antifungal, and anticancer activities. In drug discovery, it has been used as a lead compound for the development of novel drugs. In material science, it has been used as a building block for the synthesis of functional materials.